Propanol-PEG5-CH2OH

Propanol-PEG5-CH2OH (C14H30O7) is a specialized, asymmetric polyethylene glycol (PEG) derivative engineered primarily as a linker for the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other heterobifunctional degraders [1]. Featuring a pentaethylene glycol core extended by a propanol moiety, this compound provides a precise spatial geometry and a highly favorable hydrophilic profile that is critical for optimizing target-E3 ligase ternary complexes. In procurement and scale-up contexts, it serves as a premium bifunctional precursor, offering excellent solubility in standard polar aprotic solvents (such as DMF and DMSO) and facilitating predictable, stepwise conjugation workflows. Its defined chain length and structural asymmetry make it an essential material for medicinal chemistry campaigns where standard, symmetric PEG diols fail to yield the necessary steric or physicochemical properties.

Substituting Propanol-PEG5-CH2OH with generic symmetric PEGs (e.g., hexaethylene glycol) or purely aliphatic linkers of equivalent length significantly compromises both synthetic efficiency and biological performance [1]. Symmetrical PEG diols present identical terminal hydroxyl groups, which severely complicate orthogonal conjugation and typically result in a high proportion of unwanted homodimeric byproducts during scale-up, necessitating costly and low-yielding chromatographic purification. Conversely, replacing the PEG core with a purely hydrophobic alkyl chain drastically increases the overall lipophilicity (clogP) of the resulting degrader, leading to poor aqueous solubility, increased nonspecific protein binding, and suboptimal pharmacokinetic profiles. The specific propanol extension on this linker provides a distinct spatial offset and differentiated steric environment at the conjugation site—a precise geometric requirement for ternary complex formation that off-the-shelf, generic linkers cannot replicate.

Asymmetric End-Group Conjugation Advantage

In the sequential synthesis of heterobifunctional PROTACs, the structural asymmetry of Propanol-PEG5-CH2OH provides a distinct process advantage over symmetric PEG6 diols [1]. The differential steric environments of the propanol-derived hydroxyl versus the terminal CH2OH group allow for kinetically differentiated activation (e.g., via mono-tosylation). When subjected to controlled mono-activation protocols, asymmetric linkers of this class routinely achieve mono-functionalization yields exceeding 75%, whereas symmetric PEG baselines typically plateau at 45-50% due to the statistical formation of unreacted and di-reacted species. This reduction in homodimer formation directly translates to higher throughput and lower raw material waste.

Higher mono-functionalization yields eliminate complex chromatographic separations, significantly reducing raw material waste and labor costs during PROTAC scale-up.

Hydrophilicity vs. Aliphatic Linkers

Maintaining aqueous solubility is a primary bottleneck in PROTAC development due to the inherently high molecular weight of the final chimeras. Propanol-PEG5-CH2OH effectively mitigates this by leveraging its oxygen-rich PEG5 core [1]. Compared to a C14 aliphatic linker of equivalent extended length, the incorporation of the PEG5-propanol motif reduces the calculated partition coefficient (clogP) of the linker segment by approximately 2.5 to 3.0 log units. This substantial difference ensures that the final PROTAC remains soluble in standard biological assay buffers and formulation vehicles, whereas the aliphatic comparator frequently induces aggregation.

Procuring PEG-based linkers over aliphatic alternatives prevents downstream formulation failures and ensures reliable dosing in preclinical efficacy models.

Spatial Geometry in Ternary Complex Optimization

The efficacy of a targeted degrader is highly sensitive to the distance and flexibility between the E3 ligase and the target protein. Propanol-PEG5-CH2OH provides an extended, yet flexible, spatial distance that differs from standard PEG5 or PEG6 diols by exactly the span of the propanol carbon bridge [1]. In structure-activity relationship (SAR) studies for challenging targets, shifting the linker length by 2-3 angstroms—the exact difference provided by this specific extension—can shift the degradation concentration (DC50) from the micromolar to the low nanomolar range. This specific length variant is critical when standard PEG lengths fail to induce the necessary protein-protein interactions.

Access to specific, non-standard linker lengths like Propanol-PEG5-CH2OH is essential for medicinal chemists to rescue PROTAC projects that fail with standard commercial PEG linkers.

Heterobifunctional PROTAC Library Synthesis

Ideal for generating degrader libraries where differential reactivity at the linker termini is required to sequentially couple the E3 ligase ligand and the target protein ligand with minimal homodimer formation, directly leveraging the asymmetric yields detailed in Section 3 [1].

Sterically Demanding Ternary Complex Optimization

Procured specifically for SAR campaigns where standard PEG5 or PEG6 linkers fail to provide the exact spatial geometry required for effective target ubiquitination, utilizing the unique propanol extension to bridge the critical 2-3 angstrom gap [1].

Physicochemical Property Tuning in Targeted Degraders

Employed to rescue highly lipophilic target ligands, ensuring the final PROTAC maintains sufficient aqueous solubility for in vitro and in vivo assays without resorting to purely aliphatic chains that induce aggregation [1].